Cas no 2248306-79-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate
• CAS No: 2248306-79-6
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5842509
• PubChem ID: 165718781
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate
• 2248306-79-6
• EN300-6513429

• Inchi： 1S/C14H15NO5/c1-3-9(2)19-8-12(16)20-15-13(17)10-6-4-5-7-11(10)14(15)18/h4-7,9H,3,8H2,1-2H3
• InChI Key： BEWAHIQZELCCTM-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)CC

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate (CAS: 2248306-79-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate (CAS: 2248306-79-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and butyloxyacetate side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step reaction sequence starting from commercially available phthalic anhydride derivatives, with the final step being the esterification of the intermediate with 2-butoxyacetic acid. This advancement is critical for enabling further preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its potential as a modulator of inflammatory pathways. In vitro studies using human cell lines demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its possible application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate the precise molecular targets involved.

Another promising avenue of research explores the compound's role in oncology. Preliminary data from a 2024 study indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The compound appears to induce apoptosis through the activation of caspase-dependent pathways. However, more extensive in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite these encouraging results, challenges remain in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have highlighted the need for structural modifications to improve the compound's half-life and tissue distribution. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)acetate (CAS: 2248306-79-6) represents a promising candidate for further drug development, with potential applications in inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial for translating these findings into clinical benefits. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical fields.